N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(4-fluorophenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C16H17FN4S/c17-13-4-6-14(7-5-13)19-16(22)21-11-9-20(10-12-21)15-3-1-2-8-18-15/h1-8H,9-12H2,(H,19,22)
• InChI Key: XYLZIBXFJNFXQN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=S)NC3=CC=C(C=C3)F
• Molecular Formula: C16H17FN4S
• Molecular Weight: 316.4 g/mol

Description

N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide, also known as FPPT, is a chemical compound that belongs to the family of piperazine derivatives. It was first synthesized in 2005 by a team of scientists led by Dr. Hideo Takahashi at the University of Toyama in Japan. FPPT has been the subject of extensive research in recent years due to its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry.

Mechanism of Action

N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide acts as a competitive antagonist of the 5-HT1A receptor, which is a G protein-coupled receptor that is widely distributed throughout the brain. By binding to the receptor, N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide blocks the binding of serotonin, a neurotransmitter that regulates mood and anxiety. This leads to a decrease in the activity of the receptor and a reduction in the downstream signaling pathways that are involved in mood regulation.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to have a number of biochemical and physiological effects in various animal models. It has been found to reduce anxiety-like behavior in mice and rats, as well as improve cognitive function in rats. It has also been shown to have an antidepressant-like effect in rats, although the exact mechanism of this effect is not yet fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide in lab experiments is its high selectivity for the 5-HT1A receptor. This makes it a useful tool for studying the role of this receptor in various neurological disorders. However, one limitation of using N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide is its relatively low potency, which means that high concentrations of the compound may be required to achieve significant biological effects.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide. One area of interest is the development of more potent and selective 5-HT1A receptor antagonists based on the structure of N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide. Another area of interest is the investigation of the role of 5-HT1A receptors in other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Finally, the potential therapeutic applications of N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide in the treatment of depression, anxiety, and other mood disorders warrant further investigation.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide involves the reaction of 4-fluorobenzaldehyde with 2-pyridinecarboxylic acid hydrazide in the presence of acetic anhydride. The resulting intermediate is then treated with piperazine-1-carbodithioic acid to yield N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide. The synthesis method has been optimized by various researchers to improve the yield and purity of the final product.

Scientific Research Applications

N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been found to exhibit significant biological activity, particularly in the field of neuroscience. It acts as a selective antagonist of the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and cognition. N-(4-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been used to study the role of 5-HT1A receptors in various neurological disorders, including depression, anxiety, and schizophrenia. It has also been investigated as a potential treatment for these disorders.